Cas no 2549029-93-6 (6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile)

• Product Name: 6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
• CAS No: 2549029-93-6
• MF: C₁₇H₂₀N₆S
• MW: 340.445900917053
• CID: 5313983
• PubChem ID: 154828864
• Update Time: 2025-06-13

6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[4-[5,6-Dimethyl-2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]-2-pyridinecarbonitrile
• 6-{4-[5,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
• AKOS040730972
• 2549029-93-6
• F6792-0304
• 6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile

• Inchi： 1S/C17H20N6S/c1-12-13(2)19-17(24-3)21-16(12)23-9-7-22(8-10-23)15-6-4-5-14(11-18)20-15/h4-6H,7-10H2,1-3H3
• InChI Key： DAQFIHAOEQTQDQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C)C(=N1)N1CCN(C2C=CC=C(C#N)N=2)CC1

Computed Properties

• Exact Mass: 340.14701584g/mol
• Monoisotopic Mass: 340.14701584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.6±50.0 °C(Predicted)
• pka: 7.94±0.50(Predicted)

Additional information on 6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile

Introduction to 6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile (CAS No. 2549029-93-6)

6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile (CAS No. 2549029-93-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a piperazine ring and a pyridine carbonitrile moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile can be represented as follows:

The synthesis of this compound typically involves multi-step reactions, including the formation of the piperazine ring and the introduction of the pyrimidine and pyridine moieties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making it a viable candidate for further research and development.

In terms of its biological activities, 6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

Moreover, recent research has explored the potential of 6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound may have neuroprotective properties, potentially through its ability to modulate oxidative stress and inflammation. These findings suggest that it could be a valuable lead compound for the development of new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-{4-[5,6-Dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-y l}pyridine - 2 - carbonitrile have also been investigated to assess its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

In addition to its potential therapeutic applications, 6-{4-[5,6-Dimethyl - 2 - (methylsulfanyl) pyrimidin - 4 - yl] piperazin - 1 - yl} pyridine - 2 - carbonitrile has been studied for its use as a tool compound in biochemical assays. Its unique structural features make it an excellent candidate for probing specific biological processes and pathways. For example, it has been used to investigate the role of certain enzymes in cellular signaling cascades and to identify potential targets for drug discovery.

The safety profile of 6-{4-[5,6-Dimethyl - 2 - (methylsulfanyl) pyrimidin - 4 - yl] piperazin - 1 - yl} pyridine - 2 - carbonitrile is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that it has a favorable safety margin at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and any potential adverse reactions.

In conclusion, 6-{4-[5,6-Dimethyl - 2 - (methylsulfanyl) pyrimidin - 4 - yl] piperazin - 1 - yl} pyridine - 2 - carbonitrile (CAS No. 2549029 - 93 - 6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing our understanding of various diseases and developing innovative treatments.